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Compound of Interest

Compound Name: Ethyl octanoate-d15

Cat. No.: B569263

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl octanoate-d15, a deuterated
stable isotope-labeled internal standard crucial for quantitative analysis in various research
fields, particularly in metabolomics and pharmacokinetic studies. This document outlines
commercial suppliers, key technical specifications, and detailed experimental protocols for its
application in mass spectrometry-based analysis.

Introduction to Ethyl Octanoate-d15

Ethyl octanoate-d15 is the deuterium-labeled form of ethyl octanoate, a fatty acid ethyl ester.
In research, particularly in quantitative mass spectrometry, the use of stable isotope-labeled
internal standards is considered the gold standard. These standards, being chemically identical
to the analyte of interest but with a different mass, co-elute chromatographically and
experience similar ionization effects. This allows for precise and accurate quantification by
correcting for variations during sample preparation and analysis. Ethyl octanoate-d15 is
primarily used as an internal standard for the quantification of ethyl octanoate and other related
fatty acid esters in biological matrices.

Commercial Suppliers of Ethyl Octanoate-d15

A variety of chemical suppliers offer Ethyl octanoate-d15 for research purposes. The following
table summarizes some of the key suppliers and their available product information.
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Supplier

Product Number(s)

Purityl/lsotopic Available

Enrichment Quantities

LGC Standards

TRC-E925317

98 atom % D, min

] ] 5 mg, 25 mg, 50 mg
98% Chemical Purity

CDN Isotopes D-7063 > 98% 0.259,05¢g
Santa Cruz Information available )
) SC-224613 Inquire
Biotechnology upon request
United States ) B )
) ] 164122 Highly Purified Inquire
Biological
Information available )
MedchemExpress HY-W015305S Inquire
upon request
) o Information available
Fisher Scientific NC1379477 0.25¢
upon request
Analytical Standard ) ] )
] 0514 High-purity Inquire
Solutions
_ Information available ,
ChemicalBook CB5854653 Inquire

upon request

Technical Data and Physical Properties

The following table summarizes the key chemical and physical properties of Ethyl octanoate-
di5.
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Property Value

CAS Number 1219798-38-5
Molecular Formula C10H5D1502
Molecular Weight 187.36 g/mol [1]
Appearance Liquid

Pure form: -20°C for 3 years, 4°C for 2 years. In

Storage Conditions solvent: -80°C for 6 months, -20°C for 1 month.

[2]

Solubility Soluble in organic solvents such as DMSO.

Application in Research: Use as an Internal
Standard in GC-MS

Ethyl octanoate-d15 is an ideal internal standard for the quantification of fatty acid ethyl esters
(FAEES) in biological samples using Gas Chromatography-Mass Spectrometry (GC-MS).
FAEEs are non-oxidative metabolites of ethanol and can serve as markers for alcohol
consumption. The following sections detail a representative experimental protocol for such an

analysis.

Experimental Protocol: Quantification of Fatty Acid Ethyl
Esters in a Biological Matrix

This protocol is a representative method adapted from established procedures for FAEE
analysis using a deuterated internal standard.

4.1.1. Materials and Reagents
» Biological sample (e.g., plasma, tissue homogenate)

o Ethyl octanoate-d15 internal standard solution (concentration to be optimized, e.g., 1 pug/mL
in a suitable solvent)

e Hexane (GC grade)
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Acetone (GC grade)
Anhydrous sodium sulfate
Solid Phase Extraction (SPE) cartridges (e.g., aminopropyl silica)

Nitrogen gas for evaporation

4.1.2. Sample Preparation

Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add a precise volume of the biological
sample (e.g., 100 pL of plasma).

Internal Standard Spiking: Add a known amount of the Ethyl octanoate-d15 internal
standard solution to the sample. The amount should be chosen to be within the linear range
of the instrument and comparable to the expected analyte concentration.

Protein Precipitation: Add a volume of cold acetone (e.g., 400 pL), vortex vigorously for 30
seconds, and centrifuge at high speed (e.g., 10,000 x g) for 5 minutes to precipitate proteins.

Lipid Extraction: Transfer the supernatant to a new tube. Add a volume of hexane (e.g., 1
mL), vortex for 1 minute, and centrifuge to separate the phases.

Isolation of FAEESs: Transfer the upper hexane layer to a clean tube.

Solid Phase Extraction (SPE) Cleanup: Condition an aminopropyl silica SPE cartridge
according to the manufacturer's instructions. Pass the hexane extract through the cartridge
to remove interfering lipids. Elute the FAEEs with a suitable solvent (e.g., a mixture of
hexane and diethyl ether).

Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

Reconstitution: Reconstitute the dried residue in a small, precise volume of a suitable solvent
for GC-MS analysis (e.g., 50 pL of hexane).

4.1.3. GC-MS Analysis

Gas Chromatograph: Agilent GC or equivalent.
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e Column: A nonpolar or mid-polar capillary column suitable for FAME analysis (e.g., DB-5ms,
30 m x 0.25 mm ID, 0.25 um film thickness).

e Injection Volume: 1 L (splitless injection).
e Inlet Temperature: 250°C.
e Oven Temperature Program:
o Initial temperature: 60°C, hold for 1 minute.
o Ramp 1: 20°C/min to 150°C.
o Ramp 2: 5°C/min to 250°C, hold for 5 minutes.
e Mass Spectrometer: Agilent MS or equivalent.
« lonization Mode: Electron lonization (EIl) at 70 eV.
e Acquisition Mode: Selected lon Monitoring (SIM).
o lons for Ethyl Octanoate (Analyte): m/z 88, 101, 127.

o lons for Ethyl Octanoate-d15 (Internal Standard): m/z 91, 104, 142 (predicted based on
fragmentation patterns, specific ions should be confirmed experimentally).

4.1.4. Data Analysis

 Integrate the peak areas of the selected ions for both the endogenous ethyl octanoate and
the Ethyl octanoate-d15 internal standard.

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Generate a calibration curve by analyzing a series of calibration standards with known
concentrations of ethyl octanoate and a fixed concentration of the internal standard.

» Determine the concentration of ethyl octanoate in the unknown samples by interpolating their
area ratios on the calibration curve.
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Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for using Ethyl octanoate-d15 as an
internal standard in a quantitative GC-MS analysis.

Sample Preparation GC-MS Analysis

Data Processing
" Calculate Area Ratio Quantification via
GC-MS (SIM Mode) Peak Integration }—>| oL P

Spike with Ethyl
octanoate-d15 (IS)

Biological Sample

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using Ethyl octanoate-d15.

Logical Relationship of Internal Standard and Analyte

The following diagram illustrates the logical relationship between the analyte (endogenous
Ethyl octanoate) and the internal standard (Ethyl octanoate-d15) during the analytical
process.
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Caption: Role of the internal standard in quantitative analysis.

Conclusion

Ethyl octanoate-d15 is an essential tool for researchers requiring accurate and precise
guantification of ethyl octanoate and related compounds. Its use as an internal standard in
mass spectrometry-based methods, such as GC-MS, helps to mitigate analytical variability,
leading to more reliable and reproducible results. This guide provides a starting point for
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sourcing this compound and developing robust analytical methods for its application in
metabolic and pharmacokinetic research. Researchers should always refer to the Certificate of
Analysis provided by the supplier for lot-specific data and perform appropriate method
validation for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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